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Compound of Interest

Compound Name: Delavinone

Cat. No.: B150076

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of Delavirdine, a
non-nucleoside reverse transcriptase inhibitor. Adherence to these guidelines will help ensure
the safety of laboratory personnel and minimize the environmental impact of this
pharmaceutical compound.

Immediate Safety and Handling Precautions

Delavirdine mesylate is classified as a hazardous substance. The Safety Data Sheet (SDS)
indicates that it is harmful if swallowed, inhaled, or comes into contact with skin.[1] It can also
cause skin and serious eye irritation, as well as respiratory irritation.[1] Therefore, appropriate
personal protective equipment (PPE), including gloves, lab coats, and eye protection, should
be worn at all times when handling this compound. All handling should be performed in a well-
ventilated area, preferably within a chemical fume hood.

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste is regulated by multiple agencies, primarily the
Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[2][3]
[4] The EPA's Resource Conservation and Recovery Act (RCRA) provides a framework for the
management of hazardous waste, which includes certain pharmaceuticals. A key regulation to
be aware of is the EPA's Subpart P, which establishes specific requirements for the
management of hazardous waste pharmaceuticals by healthcare facilities and reverse
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distributors. A critical aspect of these regulations is the ban on flushing hazardous waste
pharmaceuticals down the drain or toilet.

Step-by-Step Disposal Procedure for Delavirdine

Given the hazardous nature of Delavirdine, it should be disposed of as hazardous
pharmaceutical waste. The following procedure outlines the recommended steps for its proper
disposal:

e Segregation and Collection:
o Do not mix Delavirdine waste with non-hazardous waste.

o Collect all solid waste, including unused or expired tablets, contaminated lab supplies
(e.g., weigh boats, gloves, wipes), in a designated, clearly labeled, and sealed hazardous
waste container.

o For liquid waste containing Delavirdine, use a separate, leak-proof, and clearly labeled
hazardous waste container.

o Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the name
"Delavirdine," and any other information required by your institution's and local regulations.

o Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area away from incompatible materials.

o Follow your institution's guidelines for the temporary storage of hazardous waste.
» Disposal Vendor:

o Arrange for the pickup and disposal of the hazardous waste through a licensed and
reputable hazardous waste disposal vendor. These vendors are trained to handle and
transport hazardous materials in accordance with all federal, state, and local regulations.
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o Most pharmaceutical waste is incinerated at a licensed medical incineration facility.

o Documentation:

o Maintain a detailed record of the disposal, including the date, quantity of waste, and the
name of the disposal vendor. This documentation is crucial for regulatory compliance.

Alternative Disposal Methods (for non-hazardous
pharmaceuticals)

While Delavirdine should be treated as hazardous waste, it is important to be aware of other
disposal methods for non-hazardous pharmaceuticals. These methods are not recommended
for Delavirdine but are provided for general informational purposes:

e Drug Take-Back Programs: The most preferred method for disposing of unused or expired
medications is through a drug take-back program. These programs provide a safe and
environmentally sound way to dispose of pharmaceuticals.

» Household Trash Disposal (for non-flush list medicines): If a take-back program is not
available, some non-hazardous medications can be disposed of in the household trash by
following these FDA guidelines:

o Mix the medication (do not crush tablets or capsules) with an unpalatable substance such
as dirt, cat litter, or used coffee grounds.

o Place the mixture in a sealed plastic bag or container.
o Throw the container in your household trash.

o Scratch out all personal information on the prescription label of the empty bottle or
packaging before recycling or discarding.

Quantitative Data Summary
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Hazard Classification GHS Hazard Statements

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin
Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation
Specific target organ toxicity H335: May cause respiratory irritation

Experimental Protocols

No experimental protocols for the disposal of Delavirdine were found in the search results. The
provided disposal procedures are based on regulatory guidelines and safety data.

Delavinone Disposal Workflow
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Step 1: Handling & Assessment

Handle Delavinone with appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Assess Waste Type
(Solid, Liquid, Contaminated Materials)

Step 2: Segregatvlon & Collection

( Segregate from non-hazardous waste )

l

Collect in designated, labeled
hazardous waste container

Step 3: Stora%e & Disposal
Store container in a secure,
well-ventilated area

'

Arrange for pickup by a licensed
hazardous waste vendor

Final Disposal

medical incineration facility

( Maintain detailed disposal records) e "@etiion &1t s IS Ensee

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Delavinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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